Cas no 368442-00-6 (1,4-di-boc-2-piperazineacetic acid)

• Product Name: 1,4-di-boc-2-piperazineacetic acid
• CAS No: 368442-00-6
• MF: C₁₆H₂₈N₂O₆
• MW: 344.403325080872
• MDL: MFCD07776825
• CID: 921695
• PubChem ID: 42614391
• Update Time: 2025-10-29

1,4-di-boc-2-piperazineacetic acid Chemical and Physical Properties

Names and Identifiers

• 1,4-di-boc-2-piperazineacetic acid
• 2-[1,4-bis[(2-methylpropan-2-yl)oxycarbonyl]piperazin-2-yl]acetic acid
• I14-3843
• SCHEMBL21193443
• MFCD07776825
• 368442-00-6
• AKOS015910939
• DTXSID90655109
• A823401
• 2-(1,4-Bis(tert-butoxycarbonyl)piperazin-2-yl)aceticacid
• EN300-12585078
• 2-[1,4-bis(tert-butoxycarbonyl)piperazin-2-yl]acetic acid
• 2-{1,4-bis[(tert-butoxy)carbonyl]piperazin-2-yl}acetic acid
• BS-51487
• [1,4-BIS(TERT-BUTOXYCARBONYL)PIPERAZIN-2-YL]ACETIC ACID
• 2-(1,4-Bis(tert-butoxycarbonyl)piperazin-2-yl)acetic acid
• CS-0137040

• MDL： MFCD07776825
• Inchi： 1S/C16H28N2O6/c1-15(2,3)23-13(21)17-7-8-18(11(10-17)9-12(19)20)14(22)24-16(4,5)6/h11H,7-10H2,1-6H3,(H,19,20)
• InChI Key： NOSKITKFSSMMRP-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCN(C(=O)OC(C)(C)C)CC1CC(=O)O)=O

Computed Properties

• Exact Mass: 344.19500
• Monoisotopic Mass: 344.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 96.4Ų

Experimental Properties

• PSA: 96.38000
• LogP: 2.19330

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Piperazine carboxylic acids and derivatives

Additional information on 1,4-di-boc-2-piperazineacetic acid

1,4-Di-Boc-2-Piperazineacetic Acid: A Comprehensive Overview

The compound CAS No. 368442-00-6, commonly referred to as 1,4-Di-Boc-2-Piperazineacetic Acid, is a significant molecule in the field of organic chemistry and drug discovery. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. In this article, we will delve into the characteristics, synthesis, and recent advancements associated with 1,4-Di-Boc-2-Piperazineacetic Acid.

The molecular structure of 1,4-Di-Boc-2-Piperazineacetic Acid comprises a piperazine ring substituted with two tert-butoxycarbonyl (Boc) groups at the 1 and 4 positions and an acetic acid group at the 2 position. This configuration imparts the molecule with unique steric and electronic properties, making it a valuable substrate for further chemical modifications. The Boc groups serve as protecting groups for the amine functionalities of the piperazine ring, which can be selectively removed under specific conditions to yield reactive intermediates for subsequent reactions.

Recent studies have highlighted the potential of 1,4-Di-Boc-2-Piperazineacetic Acid in drug design and development. Researchers have explored its role as a building block for constructing complex molecules with therapeutic potential. For instance, the compound has been utilized in the synthesis of bioactive agents targeting various diseases, including cancer and neurodegenerative disorders. The versatility of this molecule lies in its ability to undergo a wide range of transformations, enabling the creation of diverse chemical entities with tailored pharmacological profiles.

In terms of synthesis, 1,4-Di-Boc-2-Piperazineacetic Acid is typically prepared through a multi-step process involving nucleophilic substitution and peptide coupling reactions. The introduction of the Boc groups is achieved via standard protection protocols, ensuring stability during subsequent reaction steps. The acetic acid group at the 2 position can be further functionalized to introduce additional complexity into the molecule, expanding its utility in medicinal chemistry.

The application of 1,4-Di-Boc-2-Piperazineacetic Acid extends beyond drug discovery. It has also found use in materials science as a precursor for constructing advanced materials with tailored properties. For example, researchers have employed this compound in the synthesis of self-healing polymers and stimuli-responsive materials. These applications underscore the broad applicability of 1,4-Di-Boc-2-Piperazineacetic Acid across multiple disciplines.

From an analytical standpoint, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in characterizing 1,4-Di-Boc-2-Piperazineacetic Acid. These methods provide detailed insights into the molecular structure and purity of the compound, ensuring its reliability for downstream applications. Additionally, computational modeling tools have been employed to predict the molecule's behavior under various conditions, aiding in its optimization for specific uses.

In conclusion, CAS No. 368442-00-6, or 1,4-Di-Boc-2-Piperazineacetic Acid, stands out as a versatile and valuable compound in contemporary chemical research. Its unique structure and functional groups make it an ideal candidate for exploring new frontiers in drug development and materials science. As research continues to uncover its potential applications, this compound is poised to play a pivotal role in advancing scientific innovation.